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Compound of Interest

Compound Name: 2-oxo-2H-pyran-5-carbonitrile

Cat. No.: B136711 Get Quote

This document provides immediate safety, handling, and disposal protocols for 2-oxo-2H-
pyran-5-carbonitrile, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure the safe management of this

chemical in a laboratory setting.

Hazard Identification and Classification
2-oxo-2H-pyran-5-carbonitrile is classified as a hazardous substance. The following table

summarizes its GHS classifications based on available data.[1]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation
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Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 2-oxo-2H-pyran-5-carbonitrile, the following

personal protective equipment is mandatory.

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

eye irritation.[2][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

absorption.[4]

Skin and Body Protection Laboratory coat.
Protects against skin contact.

[3]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

Prevents inhalation of dust or

vapors.[3]

Operational Plan: Handling Protocol
Adherence to a strict, step-by-step operational plan is crucial for the safe handling of 2-oxo-2H-
pyran-5-carbonitrile.

Preparation and Engineering Controls
Ventilation: All handling of 2-oxo-2H-pyran-5-carbonitrile must be conducted in a well-

ventilated laboratory fume hood to minimize inhalation exposure.[3]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.

Spill Kit: A spill kit containing appropriate absorbent material (e.g., vermiculite, sand) should

be available in the immediate vicinity.

Handling the Chemical
Personal Protective Equipment: Don the required PPE as outlined in the table above before

handling the chemical.
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Avoiding Contamination: Do not eat, drink, or smoke in the handling area. Wash hands

thoroughly after handling.

Container Management: Keep the container tightly closed when not in use to prevent the

release of vapors.

In Case of Exposure or Spill
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

soap and water.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill Response: In the event of a spill, absorb the material with an inert absorbent and place

it in a sealed container for disposal as hazardous waste.[5]

Disposal Plan
The disposal of 2-oxo-2H-pyran-5-carbonitrile and its contaminated materials must be

managed as hazardous waste in accordance with institutional and local regulations.

Waste Segregation and Collection
Designated Waste Container: All waste containing 2-oxo-2H-pyran-5-carbonitrile, including

empty containers, contaminated PPE, and spill cleanup materials, must be collected in a

designated, leak-proof, and clearly labeled hazardous waste container.[5]

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "2-
oxo-2H-pyran-5-carbonitrile," and the associated hazard symbols.[5]

Storage of Waste
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Secure Location: Store the hazardous waste container in a designated, secure area away

from incompatible materials.

Secondary Containment: The storage area should have secondary containment to prevent

environmental contamination in case of a leak.[5]

Final Disposal
Licensed Disposal Service: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company.[5]

Regulatory Compliance: Ensure that all disposal activities comply with national and local

regulations.

Workflow Diagram
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Workflow for Handling and Disposal of 2-oxo-2H-pyran-5-carbonitrile

Handling Protocol

Emergency Procedures

Disposal Protocol

Preparation & Engineering Controls
(Fume Hood, Emergency Equipment, Spill Kit)

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Chemical Handling
(Avoid Contamination, Keep Container Closed)

Exposure Event
(Eye, Skin, Inhalation, Ingestion) Spill Event

Collect Waste in Labeled Container
(Chemical, Contaminated PPE, Spill Debris)

Administer First Aid & Seek Medical Attention Contain and Clean Spill with Absorbent Material

Store Waste in Secure, Designated Area

Arrange for Professional Disposal
(EHS or Licensed Contractor)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-oxo-2H-pyran-5-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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